Cas no 39564-86-8 (2-Bromo-4-(4-chlorophenyl)thiazole)

• Product Name: 2-Bromo-4-(4-chlorophenyl)thiazole
• CAS No: 39564-86-8
• MF: C₉H₅BrClNS
• MW: 274.564698934555
• CID: 924691
• PubChem ID: 22049747
• Update Time: 2025-05-20

2-Bromo-4-(4-chlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(4-chlorophenyl)thiazole
• 2-bromo-4-(4-chlorophenyl)-1,3-thiazole
• 2-BROMO-4-(4-CHLORO-PHENYL)-THIAZOLE
• BB_SC-7889
• 4-(4-chlorophenyl)-2-bromo-1,3-thiazole
• STK938023
• G70566
• AKOS005136549
• AB41504
• QBRGRSYZRUCWNH-UHFFFAOYSA-N
• A873628
• DB-069836
• SCHEMBL3823252
• 39564-86-8
• DTXSID50622014
• NS-04458
• BBL030762
• CS-0317896

• Inchi： 1S/C9H5BrClNS/c10-9-12-8(5-13-9)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： QBRGRSYZRUCWNH-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 272.90100
• Monoisotopic Mass: 272.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.22600

Additional information on 2-Bromo-4-(4-chlorophenyl)thiazole

2-Bromo-4-(4-chlorophenyl)thiazole: A Comprehensive Overview

2-Bromo-4-(4-chlorophenyl)thiazole (CAS No. 39564-86-8) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the thiazole family, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of bromine and chlorine substituents in its structure introduces unique electronic and steric properties, making it a versatile building block for various applications.

The thiazole ring is a fundamental structural motif in many bioactive compounds. In 2-bromo-4-(4-chlorophenyl)thiazole, the bromine atom at position 2 and the chlorophenyl group at position 4 create a highly functionalized molecule. This functionalization allows for diverse reactivity, enabling the synthesis of derivatives with enhanced biological activity or specific physical properties. Recent studies have highlighted the potential of this compound as an intermediate in drug discovery, particularly in the development of anti-inflammatory and antifungal agents.

One of the most notable applications of 2-bromo-4-(4-chlorophenyl)thiazole is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules. For instance, substitution reactions at the bromine position have led to the creation of derivatives with improved pharmacokinetic profiles. These derivatives have shown promise in targeting inflammatory pathways, making them potential candidates for treating conditions such as arthritis and other inflammatory disorders.

In addition to its medicinal applications, 2-bromo-4-(4-chlorophenyl)thiazole has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 2-bromo-4-(4-chlorophenyl)thiazole typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions and coupling reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. The availability of this compound as an intermediate has facilitated its widespread use in both academic and industrial settings.

From a structural perspective, 2-bromo-4-(4-chlorophenyl)thiazole exhibits a balance between electron-withdrawing and electron-donating groups. The bromine atom at position 2 introduces an electron-withdrawing effect, while the chlorophenyl group at position 4 contributes additional electronic complexity. This interplay between substituents influences the compound's reactivity and stability, making it suitable for various chemical transformations.

Recent research has also focused on the environmental impact of 2-bromo-4-(4-chlorophenyl)thiazole and its derivatives. Studies have examined their biodegradability and toxicity profiles, with findings suggesting that certain derivatives may pose risks to aquatic ecosystems. These findings underscore the importance of sustainable synthesis methods and responsible use of such compounds in industrial applications.

In conclusion, 2-bromo-4-(4-chlorophenyl)thiazole (CAS No. 39564-86-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is likely to grow further.